Cas no 2172036-68-7 ({1-cyclopentyl-5-(3-methylbutyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine)

• Product Name: {1-cyclopentyl-5-(3-methylbutyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine
• CAS No: 2172036-68-7
• MF: C₁₄H₂₆N₄
• MW: 250.383042812347
• CID: 6170055
• PubChem ID: 165722046
• Update Time: 2025-05-27

{1-cyclopentyl-5-(3-methylbutyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine Chemical and Physical Properties

Names and Identifiers

• {1-cyclopentyl-5-(3-methylbutyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine
• 2172036-68-7
• {[1-cyclopentyl-5-(3-methylbutyl)-1H-1,2,3-triazol-4-yl]methyl}(methyl)amine
• EN300-1596978

• Inchi： 1S/C14H26N4/c1-11(2)8-9-14-13(10-15-3)16-17-18(14)12-6-4-5-7-12/h11-12,15H,4-10H2,1-3H3
• InChI Key： LIPTXUPNERNUKQ-UHFFFAOYSA-N
• SMILES： N1(C(=C(CNC)N=N1)CCC(C)C)C1CCCC1

Computed Properties

• Exact Mass: 250.21574685g/mol
• Monoisotopic Mass: 250.21574685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 42.7Ų

Additional information on {1-cyclopentyl-5-(3-methylbutyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine

Introduction to {1-cyclopentyl-5-(3-methylbutyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine (CAS No. 2172036-68-7)

{1-cyclopentyl-5-(3-methylbutyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine (CAS No. 2172036-68-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of 1,2,3-triazoles, which are known for their diverse biological properties and applications in drug discovery and development.

The chemical structure of {1-cyclopentyl-5-(3-methylbutyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine is characterized by a cyclopentyl ring and a 3-methylbutyl substituent attached to a 1,2,3-triazole core. The presence of these functional groups imparts specific physicochemical properties that make this compound an interesting candidate for various biological studies. The triazole ring is particularly noteworthy due to its high stability and ability to form hydrogen bonds, which can enhance the compound's interactions with biological targets.

Recent research has highlighted the potential of {1-cyclopentyl-5-(3-methylbutyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine in several therapeutic areas. One of the key areas of interest is its activity as a modulator of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play crucial roles in various physiological processes and are important targets for drug development. Studies have shown that compounds with triazole moieties can effectively modulate GPCR activity, making them valuable leads for the development of novel therapeutics.

In addition to its potential as a GPCR modulator, {1-cyclopentyl-5-(3-methylbutyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine has also been investigated for its anti-inflammatory properties. Inflammation is a complex biological response involving various cellular and molecular mechanisms. Compounds with anti-inflammatory activity can be beneficial in treating a wide range of diseases, including autoimmune disorders and chronic inflammatory conditions. Preliminary studies have indicated that this compound exhibits significant anti-inflammatory effects by inhibiting key inflammatory mediators such as cytokines and chemokines.

The synthesis of {1-cyclopentyl-5-(3-methylbutyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine has been optimized using modern synthetic techniques, including click chemistry. Click chemistry is a powerful method for the rapid and efficient synthesis of complex molecules with high yields and purity. The use of click chemistry in the synthesis of this compound has facilitated its production on a larger scale, making it more accessible for further research and development.

To evaluate the biological activity of {1-cyclopentyl-5-(3-methylbutyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine, several in vitro and in vivo studies have been conducted. In vitro assays have demonstrated that this compound exhibits potent activity against various cell lines, including cancer cells and immune cells. These findings suggest that it may have potential applications in oncology and immunology. In vivo studies using animal models have also shown promising results, with the compound demonstrating efficacy in reducing inflammation and modulating immune responses.

The pharmacokinetic properties of {1-cyclopentyl-5-(3-methylbutyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine have been extensively studied to understand its behavior in biological systems. Pharmacokinetic parameters such as absorption, distribution, metabolism, excretion (ADME), and toxicity are crucial for evaluating the suitability of a compound as a drug candidate. Initial studies have indicated favorable pharmacokinetic profiles, suggesting that this compound has good bioavailability and low toxicity.

Furthermore, the safety profile of {1-cyclopentyl-5-(3-methylbutyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine has been assessed through various toxicity tests. These tests have shown that the compound is well-tolerated at therapeutic doses and does not exhibit significant adverse effects on major organs or systems. This favorable safety profile supports its potential use in clinical settings.

In conclusion, {1-cyclopentyl-5-(3-methylbutyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine (CAS No. 2172036-68-7) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in medicinal chemistry. Ongoing studies are expected to provide more insights into its mechanisms of action and potential clinical uses.